N-Benzyl-4-[[6-(trifluoromethyl)pyrimidin-4-yl]amino]piperidine-1-carboxamide

• IUPAC Name: N-benzyl-4-[[6-(trifluoromethyl)pyrimidin-4-yl]amino]piperidine-1-carboxamide
• InChI: InChI=1S/C18H20F3N5O/c19-18(20,21)15-10-16(24-12-23-15)25-14-6-8-26(9-7-14)17(27)22-11-13-4-2-1-3-5-13/h1-5,10,12,14H,6-9,11H2,(H,22,27)(H,23,24,25)
• InChI Key: SUVCLKYIAKXKFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=NC=NC(=C2)C(F)(F)F)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H20F3N5O
• Molecular Weight: 379.4 g/mol

Description

“N-Benzyl-4-[[6-(trifluoromethyl)pyrimidin-4-yl]amino]piperidine-1-carboxamide” is a complex organic compound. It has a benzyl group, a pyrimidinyl group, and a piperidine carboxamide group in its structure.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, a related compound was synthesized through the cyclocondensation reaction of (benzo[d]thiazolyl)guanidine with either 4-alkoxy-4-alkyl (aryl/heteroaryl)-1,1,1-trifluoroalk-3-en-2-ones or 2,2,2-trifluoro-1-(2-methoxycyclohexen-1-en-1-yl)ethanone. The reactions were performed in refluxing water as the solvent, without catalysts.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its benzyl, pyrimidinyl, and piperidine carboxamide groups. The exact structure would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, it could participate in reactions involving its benzyl, pyrimidinyl, or piperidine carboxamide groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For example, its density, refractive index, and solubility would be determined by the arrangement and characteristics of its constituent groups.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The compound could potentially be explored for various applications, depending on its properties and activities. For instance, if it shows promising anti-tubercular activity, it could be further developed as a potential therapeutic agent.